4-methyl-1-{[1-(2-methylpropyl)azetidin-3-yl]methyl}-1H-pyrazole

Specification

• CAS No.: 2549030-21-7
• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: 4-methyl-1-[[1-(2-methylpropyl)azetidin-3-yl]methyl]pyrazole
• Standard InChI: InChI=1S/C12H21N3/c1-10(2)5-14-7-12(8-14)9-15-6-11(3)4-13-15/h4,6,10,12H,5,7-9H2,1-3H3
• Standard InChI Key: AHVHHNBKYUSTTB-UHFFFAOYSA-N
• SMILES: CC1=CN(N=C1)CC2CN(C2)CC(C)C
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC(C)C

Introduction

Similar Compounds and Their Applications

Similar compounds, such as pyrazole derivatives, have been extensively studied for their biological activities. For instance, 2-(pyrazol-4-yl)-1,3,4-oxadiazoles have shown promising antibacterial and antifungal properties, highlighting the potential of pyrazole-based compounds in pharmaceutical applications.

Research Findings and Potential Applications

While specific research findings on 4-methyl-1-{[1-(2-methylpropyl)azetidin-3-yl]methyl}-1H-pyrazole are not available, compounds with similar structures have been explored for various biological activities:

• Antimicrobial Activity: Pyrazole derivatives have demonstrated significant antimicrobial properties, suggesting potential applications in medicine and agriculture.

• Pharmacological Activities: The presence of azetidine and pyrazole rings could imply potential pharmacological activities, given the known bioactivity of similar heterocyclic compounds.

Data Tables

Compound	Molecular Formula	Molecular Weight	Biological Activity
Example Pyrazole Derivative	C10H12N4O2	220.23 g/mol	Antibacterial
Example Azetidine Derivative	C8H14N2O	154.21 g/mol	Potential Pharmacological

Future Directions:

• Synthesis and characterization of 4-methyl-1-{[1-(2-methylpropyl)azetidin-3-yl]methyl}-1H-pyrazole.

• Evaluation of its biological activities, such as antimicrobial or pharmacological effects.

• Exploration of its potential applications in pharmaceuticals or agrochemicals.